Cas no 864445-45-4 (2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone)

• Product Name: 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone
• CAS No: 864445-45-4
• MF: C₂₂H₂₅NO₂
• MW: 335.43940615654
• CID: 1851199
• PubChem ID: 11493740
• Update Time: 2025-05-19

2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone
• SureCN2471302
• AGN-PC-00A7Y8
• CHEMBL186674
• CHEBI:415143
• DNC005290
• FT-0670596
• 2-(3-Methoxyphenyl)-1-(1-pentyl-1H-indol-3-yl)ethanone
• JWH-302
• JWH 302
• 864445-45-4
• SCHEMBL2471302
• 2-(3-methoxyphenyl)-1-(1-pentyl-1H-indol-3-yl)-ethanone
• 1-pentyl-3-(3-methoxyphenylacetyl)indole
• BDBM50170333
• NS00017322
• Ethanone, 2-(3-methoxyphenyl)-1-(1-pentyl-1H-indol-3-yl)-
• DQF20NHW2M
• UNII-DQF20NHW2M
• DTXSID60467554
• Q15409415
• 2-(3-Methoxy-phenyl)-1-(1-pentyl-1H-indol-3-yl)-ethanone
• XZVYWLVYUAQEIM-UHFFFAOYSA-N
• CCG-208748

• Inchi： 1S/C22H25NO2/c1-3-4-7-13-23-16-20(19-11-5-6-12-21(19)23)22(24)15-17-9-8-10-18(14-17)25-2/h5-6,8-12,14,16H,3-4,7,13,15H2,1-2H3
• InChI Key： XZVYWLVYUAQEIM-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=C(C=1)OC)C1=CN(C2C=CC=CC=21)CCCCC

Computed Properties

• Exact Mass: 335.18900
• Monoisotopic Mass: 335.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23000
• LogP: 5.26550

Additional information on 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone

Comprehensive Overview of 2-(3-Methoxyphenyl)-1-(1-Pentylindol-3-yl)Ethanone (CAS No. 864445-45-4)

2-(3-Methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone, with the CAS number 864445-45-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound belongs to the class of indole derivatives, which are widely studied for their diverse biological activities and utility in pharmaceutical research. The presence of a methoxyphenyl group and a pentylindole moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents and biochemical tools.

The compound's molecular formula and structural features have been extensively analyzed using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and mass spectrometry. Its chemical stability and solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol make it suitable for various experimental applications. Researchers have highlighted its potential role in modulating specific biochemical pathways, though further studies are required to validate these findings. The growing interest in indole-based compounds in drug discovery aligns with the increasing demand for innovative treatments targeting neurological and metabolic disorders.

In the context of current trends, 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone is often discussed alongside topics like neuropharmacology and cannabinoid receptor interactions. Online searches reveal frequent queries about its synthesis methods, biological activity, and safety profile. While it is not classified as a controlled substance, its structural resemblance to other bioactive molecules has led to cautious exploration in regulatory frameworks. The compound's mechanism of action remains under investigation, with preliminary studies suggesting interactions with G-protein-coupled receptors (GPCRs).

From an industrial perspective, CAS 864445-45-4 is primarily utilized in research laboratories for analytical standards and reference materials. Its role in medicinal chemistry is underscored by the rising popularity of structure-activity relationship (SAR) studies, which aim to optimize molecular designs for enhanced efficacy. The compound's logP value and pharmacokinetic properties are also critical factors in assessing its suitability for further development. As the scientific community continues to explore indole scaffolds, this compound serves as a valuable template for derivative synthesis.

Environmental and safety considerations are paramount when handling 2-(3-methoxyphenyl)-1-(1-pentylindol-3-yl)ethanone. While it is not classified as hazardous under current guidelines, proper laboratory practices such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. The compound's storage conditions typically involve protection from light and moisture to ensure long-term stability. Researchers are advised to consult material safety data sheets (MSDS) for specific handling instructions.

The future of 864445-45-4 lies in its potential integration into drug discovery pipelines. With the increasing focus on personalized medicine and targeted therapies, indole derivatives like this compound could play a pivotal role in addressing unmet medical needs. Collaborative efforts between academia and industry are essential to unlock its full potential while adhering to ethical and regulatory standards. As interest in bioactive small molecules grows, this compound exemplifies the intersection of chemistry and biology in modern science.